(3E)-3-(hydroxyimino)-4,7,7-trimethylbicyclo[2.2.1]heptane-1-carboxylic acid
Overview
Description
Bicyclic compounds, such as the one , are of significant interest in synthetic organic chemistry due to their unique structural features and potential for diverse chemical transformations. These compounds often serve as key intermediates in the synthesis of natural products, pharmaceuticals, and materials science applications.
Synthesis Analysis
Synthetic approaches to bicyclic structures like "(3E)-3-(hydroxyimino)-4,7,7-trimethylbicyclo[2.2.1]heptane-1-carboxylic acid" typically involve strategic construction of the bicyclic framework followed by functionalization of the core structure. For instance, Palkó et al. (2005) described the stereoselective functionalization of bicyclic acid derivatives via intermediates such as 1,3-oxazine or γ-lactone, highlighting a methodology that could be adapted for the synthesis of related compounds (Palkó, Sándor, Sohår, & Fülöp, 2005).
Molecular Structure Analysis
The molecular structure of bicyclic compounds is often elucidated using a combination of spectroscopic techniques, including IR, NMR (HMQC, HMBC, DEPT, DIFFNOE), and X-ray crystallography. For example, the crystal structure analysis of related bicyclic compounds provides insights into the stereochemistry and conformational preferences of these molecules, as demonstrated by Fortier et al. (1979) (Fortier, DeTitta, Fronckowiak, Smith, & Hauptman, 1979).
Scientific Research Applications
-
Construction of oxygenated 2-azabicyclo [2.2.1]heptanes
- Application Summary : This compound is used in the synthesis of oxygenated 2-azabicyclo [2.2.1]heptanes via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes .
- Method of Application : The reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures .
- Results or Outcomes : The reaction proceeds efficiently with a broad array of substrates, leading to the successful synthesis of oxygenated 2-azabicyclo [2.2.1]heptanes .
-
Biocatalysis of carboxylic acid reductases
- Application Summary : Carboxylic acid reductases (CARs) can efficiently and selectively reduce a broad range of carboxylic acid substrates to their corresponding aldehyde moieties .
- Method of Application : The use of CARs has contributed significantly to synthetic organic chemistry and biotechnology, advancing the development of greener and more sustainable synthetic processes .
- Results or Outcomes : CARs are widely distributed in bacteria, fungi, and plants, and their full potential is yet to be explored .
properties
IUPAC Name |
(3E)-3-hydroxyimino-4,7,7-trimethylbicyclo[2.2.1]heptane-1-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3/c1-9(2)10(3)4-5-11(9,8(13)14)6-7(10)12-15/h15H,4-6H2,1-3H3,(H,13,14)/b12-7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRBNLPONXTVQG-KPKJPENVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2(CCC1(CC2=NO)C(=O)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C\2(CCC1(C/C2=N\O)C(=O)O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80429578 | |
Record name | F1244-0008 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80429578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3E)-3-(hydroxyimino)-4,7,7-trimethylbicyclo[2.2.1]heptane-1-carboxylic acid | |
CAS RN |
100055-50-3 | |
Record name | F1244-0008 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80429578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.